(2,3-Dimethoxy-benzyl)-(2-methoxy-1-methyl-ethyl)-amine
Overview
Description
(2,3-Dimethoxy-benzyl)-(2-methoxy-1-methyl-ethyl)-amine, also known as DMMA, is a chemical compound that has gained significant attention in scientific research. DMMA is a derivative of the phenethylamine class of compounds and is structurally similar to the well-known psychoactive drug, mescaline. However, unlike mescaline, DMMA has not been found to have any psychoactive effects. Instead, DMMA has been studied for its potential use in various scientific applications.
Mechanism of Action
The mechanism of action of (2,3-Dimethoxy-benzyl)-(2-methoxy-1-methyl-ethyl)-amine is not fully understood. However, it has been proposed that this compound may act as a substrate for various enzymes, leading to the formation of reactive intermediates that can then be used in various chemical reactions.
Biochemical and Physiological Effects:
This compound has not been found to have any significant biochemical or physiological effects. However, it has been shown to be non-toxic and safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
(2,3-Dimethoxy-benzyl)-(2-methoxy-1-methyl-ethyl)-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is readily available. Additionally, this compound is non-toxic and safe for use in laboratory experiments. However, one limitation of this compound is that it is not commercially available and must be synthesized in the laboratory.
Future Directions
There are several potential future directions for research on (2,3-Dimethoxy-benzyl)-(2-methoxy-1-methyl-ethyl)-amine. One potential direction is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another potential direction is the study of this compound as a potential chiral auxiliary in asymmetric synthesis. Additionally, this compound could be studied for its potential use in drug discovery and development. Overall, this compound has significant potential for use in various scientific applications and warrants further study.
Scientific Research Applications
(2,3-Dimethoxy-benzyl)-(2-methoxy-1-methyl-ethyl)-amine has been studied for its potential use in various scientific applications. One such application is in the field of organic chemistry, where this compound has been used as a reagent for the synthesis of various compounds. This compound has also been studied for its potential use as a chiral auxiliary in asymmetric synthesis.
properties
IUPAC Name |
N-[(2,3-dimethoxyphenyl)methyl]-1-methoxypropan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO3/c1-10(9-15-2)14-8-11-6-5-7-12(16-3)13(11)17-4/h5-7,10,14H,8-9H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSEUQISSMRSQFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NCC1=C(C(=CC=C1)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80385968 |
Source
|
| Record name | N-[(2,3-Dimethoxyphenyl)methyl]-1-methoxypropan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80385968 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
356090-87-4 |
Source
|
| Record name | N-[(2,3-Dimethoxyphenyl)methyl]-1-methoxypropan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80385968 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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